10-{[4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-10H-phenothiazine

• Molecular Formula: C22H17ClN4S2
• Molecular Weight: 437 g/mol
• IUPAC Name: 10-[[4-(4-chlorophenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]phenothiazine
• InChI: InChI=1S/C22H17ClN4S2/c1-28-22-25-24-21(27(22)16-12-10-15(23)11-13-16)14-26-17-6-2-4-8-19(17)29-20-9-5-3-7-18(20)26/h2-13H,14H2,1H3
• InChI Key: ZVUXXIQNKYFQOV-UHFFFAOYSA-N
• SMILES: CSC1=NN=C(N1C2=CC=C(C=C2)Cl)CN3C4=CC=CC=C4SC5=CC=CC=C53

Description

10-{[4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-10H-phenothiazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a derivative of phenothiazine and triazole, and its unique chemical structure makes it a promising candidate for various scientific studies.

Mechanism of Action

The mechanism of action of 10-{[4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-10H-phenothiazine is not fully understood, but it is believed to involve the inhibition of key enzymes and pathways involved in microbial and cancer cell growth. This compound has been shown to inhibit the activity of DNA gyrase, an enzyme involved in DNA replication in bacteria, and it has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
10-{[4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-10H-phenothiazine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, and it has also been shown to induce apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which make it a promising candidate for the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 10-{[4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-10H-phenothiazine in lab experiments include its potent antimicrobial and anticancer properties, as well as its anti-inflammatory and antioxidant effects. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 10-{[4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-10H-phenothiazine. One potential direction is the development of new antibiotics and antifungal agents based on this compound. Another potential direction is the development of new anticancer agents that target specific cancer cell pathways. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 10-{[4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-10H-phenothiazine involves the reaction of 4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol with phenothiazine-10-carbaldehyde in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, and the final product is obtained after purification and characterization.

Scientific Research Applications

10-{[4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-10H-phenothiazine has several potential applications in scientific research. It has been shown to possess antimicrobial and antifungal properties, which make it a promising candidate for the development of new antibiotics and antifungal agents. Additionally, this compound has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.